Cas no 2229649-27-6 (1-(but-1-en-1-yl)cyclobutan-1-amine)

• Product Name: 1-(but-1-en-1-yl)cyclobutan-1-amine
• CAS No: 2229649-27-6
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 5943677
• PubChem ID: 165627146
• Update Time: 2025-05-22

1-(but-1-en-1-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(but-1-en-1-yl)cyclobutan-1-amine
• EN300-1768777
• 2229649-27-6

• Inchi： 1S/C8H15N/c1-2-3-5-8(9)6-4-7-8/h3,5H,2,4,6-7,9H2,1H3/b5-3+
• InChI Key： UQUNCBRJKOUDAJ-HWKANZROSA-N
• SMILES： NC1(/C=C/CC)CCC1

Computed Properties

• Exact Mass: 125.120449483g/mol
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26Ų

Additional information on 1-(but-1-en-1-yl)cyclobutan-1-amine

1-(But-1-en-1-yl)cyclobutan-1-amine: A Comprehensive Overview

The compound 1-(but-1-en-1-yl)cyclobutan-1-amine, identified by the CAS number 2229649-27-6, is a fascinating molecule with unique structural and chemical properties. This compound belongs to the class of amines, specifically a cyclobutane derivative with an ene substituent. Its structure consists of a cyclobutane ring, which is a four-membered ring with significant ring strain, and an ene group attached to the nitrogen atom. The ene group introduces additional reactivity and flexibility to the molecule, making it a subject of interest in various chemical studies.

Recent research has highlighted the potential of 1-(but-1-en-1-yl)cyclobutan-1-amine in organic synthesis and material science. The cyclobutane ring is known for its reactivity due to its strained structure, which can be exploited in various chemical transformations. For instance, studies have shown that this compound can undergo [4+2] cycloaddition reactions under specific conditions, leading to the formation of bicyclic structures. These reactions are not only of academic interest but also have practical applications in the development of novel materials with unique mechanical properties.

In addition to its synthetic applications, 1-(but-1-en-1-yl)cyclobutan-1-amine has been studied for its potential in medicinal chemistry. The ene group attached to the nitrogen atom allows for further functionalization, making this compound a versatile building block for drug discovery. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the context of developing new antibiotics and anticancer agents. The molecule's ability to form stable complexes with metal ions has also been investigated, opening up possibilities in metallopharmacology.

The synthesis of 1-(but-1-en-1-yl)cyclobutan-1-amine involves a combination of traditional organic chemistry techniques and modern catalytic methods. One common approach is the use of transition metal catalysts to facilitate the formation of the cyclobutane ring. For example, palladium-catalyzed coupling reactions have been employed to construct the cyclobutane core efficiently. This method not only enhances the yield but also improves the purity of the final product, making it suitable for large-scale production.

Another area where 1-(but-1-en-1-yen-cyclobutanamino) has shown promise is in polymer chemistry. The strained cyclobutane ring can be incorporated into polymer backbones, leading to materials with enhanced mechanical strength and thermal stability. Recent studies have demonstrated that polymers incorporating this compound exhibit improved resistance to environmental factors such as UV radiation and oxidative degradation. These properties make them ideal candidates for use in high-performance materials for aerospace and automotive industries.

The reactivity of cyclobutanamine derivatives, including 1-(butenyl) substituted analogs, has been extensively studied using computational chemistry methods. Quantum mechanical calculations have provided insights into the electronic structure and reactivity patterns of these compounds. These studies have revealed that the presence of the ene group significantly alters the electronic distribution within the molecule, enhancing its nucleophilic and electrophilic characteristics. This understanding has paved the way for more precise predictions of reaction outcomes and optimization of synthetic pathways.

In conclusion, cas no 2229649 27 6, or 1-(butenyl)cyclobutanamine, is a versatile compound with a wide range of applications across different fields of chemistry. Its unique structure and reactivity make it an invaluable tool in organic synthesis, material science, and medicinal chemistry. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in both academic and industrial settings.